Cas no 949393-09-3 (4-tert-butyl-N-(3-chloropropanoyl)benzamide)

• Product Name: 4-tert-butyl-N-(3-chloropropanoyl)benzamide
• CAS No: 949393-09-3
• MF: C₁₄H₁₈ClNO₂
• MW: 267.751223087311
• MDL: MFCD09802096
• CID: 3157314
• PubChem ID: 25323918
• Update Time: 2025-06-10

4-tert-butyl-N-(3-chloropropanoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(3-chloropropanoyl)benzamide
• AKOS030688060
• N-(4-tert-butylbenzoyl)-3-chloropropanamide
• Z278127250
• 949393-09-3
• EN300-28904
• CS-0244694

• MDL： MFCD09802096
• Inchi： 1S/C14H18ClNO2/c1-14(2,3)11-6-4-10(5-7-11)13(18)16-12(17)8-9-15/h4-7H,8-9H2,1-3H3,(H,16,17,18)
• InChI Key： HGRIDTIDXGKTTP-UHFFFAOYSA-N
• SMILES： ClCCC(NC(C1C=CC(=CC=1)C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 267.1026065Da
• Monoisotopic Mass: 267.1026065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-tert-butyl-N-(3-chloropropanoyl)benzamide

Chemical Profile of 4-tert-butyl-N-(3-chloropropanoyl)benzamide (CAS No. 949393-09-3)

4-tert-butyl-N-(3-chloropropanoyl)benzamide, identified by the CAS number 949393-09-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amides, characterized by a carbonyl group (C=O) bonded to a nitrogen atom, which is further connected to an alkyl or aryl group. The presence of a tert-butyl group at the para position of the benzene ring and a 3-chloropropanoyl moiety in the amide side chain imparts unique physicochemical properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 4-tert-butyl-N-(3-chloropropanoyl)benzamide contribute to its potential applications in medicinal chemistry. The bulky tert-butyl group enhances lipophilicity, which can be advantageous for membrane permeability and oral bioavailability, while the chloropropanoyl substituent introduces reactivity sites for further functionalization. These attributes are particularly relevant in the design of novel bioactive molecules targeting various therapeutic pathways.

In recent years, there has been significant interest in amide-based compounds due to their versatility in drug design. The benzamide core structure is a common motif in pharmacophores, found in numerous approved drugs and clinical candidates. For instance, derivatives of benzamide have shown promise in modulating inflammatory responses, pain perception, and neurotransmitter activity. The specific substitution pattern in 4-tert-butyl-N-(3-chloropropanoyl)benzamide may confer selectivity for certain biological targets, making it a candidate for developing small-molecule modulators.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Virtual screening and molecular docking studies have been employed to identify potential binding interactions between 4-tert-butyl-N-(3-chloropropanoyl)benzamide and biological targets. These computational approaches have revealed that the compound may interact with enzymes or receptors involved in metabolic pathways, suggesting its utility as an inhibitor or activator in drug development.

The synthesis of 4-tert-butyl-N-(3-chloropropanoyl)benzamide involves multi-step organic transformations, typically starting from commercially available precursors such as 4-tert-butylaniline and 3-chloropropionic acid derivatives. The introduction of the amide bond is commonly achieved through coupling reactions like acylation or amidation, often catalyzed by transition metal complexes or organocatalysts. These synthetic strategies highlight the compound's accessibility for further derivatization, allowing chemists to tailor its properties for specific applications.

One notable area where derivatives of benzamide have made significant contributions is in oncology research. Benzamide derivatives have been explored as inhibitors of histone deacetylases (HDACs), enzymes that play a crucial role in chromatin regulation and cancer cell proliferation. The structural framework of 4-tert-butyl-N-(3-chloropropanoyl)benzamide shares similarities with known HDAC inhibitors, suggesting potential activity in this domain. Preliminary studies have indicated that modifications at the amide and aromatic positions can modulate binding affinity and selectivity towards HDAC isoforms.

Furthermore, the agrochemical sector has also benefited from benzamide-based compounds. Certain derivatives exhibit herbicidal or fungicidal properties, making them useful in crop protection formulations. The stability and reactivity introduced by the tert-butyl and chloropropanoyl groups may enhance the compound's efficacy under environmental conditions, contributing to improved agricultural productivity.

The safety profile of 4-tert-butyl-N-(3-chloropropanoyl)benzamide is another critical consideration during its development and application. While amides are generally well-tolerated biologically, the presence of halogenated side chains necessitates thorough toxicological evaluation. In vitro assays have been conducted to assess cytotoxicity and genotoxicity, providing preliminary insights into its safety margins. These studies are essential for guiding further preclinical development and ensuring compliance with regulatory standards.

Future research directions may focus on exploring novel synthetic routes to optimize yield and purity while minimizing hazardous byproducts. Green chemistry principles are increasingly being integrated into pharmaceutical synthesis to reduce environmental impact. Techniques such as catalytic asymmetric synthesis or flow chemistry could enhance the efficiency of producing 4-tert-butyl-N-(3-chloropropanoyl)benzamide, aligning with sustainable manufacturing practices.

The potential therapeutic applications of this compound remain an active area of investigation. Collaborative efforts between medicinal chemists and biologists are essential to translate laboratory findings into clinical benefits. By leveraging structural biology techniques such as X-ray crystallography or NMR spectroscopy, researchers can gain deeper insights into how 4-tert-butyl-N-(3-chloropropanoyl)benzamide interacts with biological targets at an atomic level.

In conclusion, 4-tert-butyl-N-(3-chloropropanoyl)benzamide (CAS No. 949393-09-3) represents a promising chemical entity with diverse applications spanning pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for designing molecules with tailored biological activities, while ongoing research continues to uncover new possibilities for its use in drug discovery and industrial processes.